Cas no 1261850-56-9 (2-Chloro-4'-fluoro-2'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Chloro-4'-fluoro-2'-(trifluoromethoxy)propiophenone
• CAS No: 1261850-56-9
• MF: C₁₀H₇ClF₄O₂
• MW: 270.607996225357
• CID: 4988344
• Update Time: 2025-06-10

2-Chloro-4'-fluoro-2'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-fluoro-2'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7ClF4O2/c1-5(11)9(16)7-3-2-6(12)4-8(7)17-10(13,14)15/h2-5H,1H3
• InChI Key： FZACJXREIDMMGO-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1OC(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 2-Chloro-4'-fluoro-2'-(trifluoromethoxy)propiophenone

Comprehensive Overview of 2-Chloro-4'-fluoro-2'-(trifluoromethoxy)propiophenone (CAS No. 1261850-56-9)

2-Chloro-4'-fluoro-2'-(trifluoromethoxy)propiophenone (CAS No. 1261850-56-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique molecular structure featuring chloro, fluoro, and trifluoromethoxy functional groups, is widely utilized in the synthesis of advanced materials and bioactive molecules. Its versatility and reactivity make it a valuable building block in modern chemical synthesis.

The growing interest in fluorinated compounds and trifluoromethoxy derivatives has positioned 2-Chloro-4'-fluoro-2'-(trifluoromethoxy)propiophenone as a key player in drug discovery and material science. Researchers are particularly drawn to its potential applications in developing innovative pharmaceuticals and high-performance agrochemicals. The compound's ability to enhance the metabolic stability and bioavailability of target molecules has made it a focal point in the design of next-generation therapeutics.

In the context of green chemistry and sustainable synthesis, CAS No. 1261850-56-9 is often discussed for its role in reducing environmental impact. The incorporation of fluorine atoms and trifluoromethoxy groups can lead to more efficient reactions with fewer byproducts, aligning with the global push toward eco-friendly chemical processes. This aspect resonates with current trends in environmentally conscious manufacturing and green solvents.

From a technical perspective, the synthesis of 2-Chloro-4'-fluoro-2'-(trifluoromethoxy)propiophenone involves precise control over reaction conditions to ensure high purity and yield. Advanced techniques such as catalytic fluorination and selective chlorination are often employed to achieve the desired product. The compound's stability under various conditions makes it suitable for large-scale production and industrial applications, further driving its demand in the market.

The pharmaceutical industry, in particular, has shown immense interest in CAS No. 1261850-56-9 due to its potential in creating novel drug candidates. Its structural motifs are frequently explored in the development of central nervous system (CNS) agents and anti-inflammatory drugs. Additionally, its role in crop protection chemicals has been highlighted in recent studies, showcasing its effectiveness in enhancing the efficacy of pesticides and herbicides.

For researchers and manufacturers, understanding the physicochemical properties of 2-Chloro-4'-fluoro-2'-(trifluoromethoxy)propiophenone is crucial. Parameters such as melting point, solubility, and reactivity are essential for optimizing its use in various applications. The compound's compatibility with different solvents and reagents further expands its utility across multiple domains.

In conclusion, 2-Chloro-4'-fluoro-2'-(trifluoromethoxy)propiophenone (CAS No. 1261850-56-9) stands out as a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and alignment with contemporary trends in sustainable chemistry make it a subject of ongoing research and innovation. As the demand for highly functionalized aromatic ketones continues to rise, this compound is poised to play an even more significant role in advancing scientific and industrial progress.